Cas no 2034298-08-1 (3-[1-(2-methoxyphenyl)sulfonylpyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione)

• Product Name: 3-[1-(2-methoxyphenyl)sulfonylpyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione
• CAS No: 2034298-08-1
• MF: C₁₄H₁₆N₂O₆S
• MW: 340.351642608643
• CID: 5551037
• Update Time: 2025-11-05

3-[1-(2-methoxyphenyl)sulfonylpyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[1-(2-methoxyphenyl)sulfonylpyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione

• Inchi： 1S/C14H16N2O6S/c1-21-11-4-2-3-5-12(11)23(19,20)15-7-6-10(8-15)16-13(17)9-22-14(16)18/h2-5,10H,6-9H2,1H3
• InChI Key： OLMGYPNJVNIGPB-UHFFFAOYSA-N
• SMILES： O1CC(=O)N(C2CCN(S(C3=CC=CC=C3OC)(=O)=O)C2)C1=O

Additional information on 3-[1-(2-methoxyphenyl)sulfonylpyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione

3-[1-(2-Methoxyphenyl)sulfonylpyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione (CAS No. 2034298-08-1)

3-[1-(2-Methoxyphenyl)sulfonylpyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione is a complex organic compound with the CAS registry number 2034298-08-1. This compound belongs to the class of sulfonyl pyrrolidine derivatives and is characterized by its unique structural features, which include a sulfonyl group attached to a pyrrolidine ring and a 1,3-oxazolidine dione moiety. The molecule exhibits a high degree of functional group diversity, making it a potential candidate for various applications in pharmaceuticals, agrochemicals, and materials science.

The synthesis of 3-[1-(2-methoxyphenyl)sulfonylpyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and oxidation steps. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives of this compound, which are valuable for stereo-specific studies and drug development.

One of the most notable features of this compound is its sulfonyl group, which is known to enhance the stability and bioavailability of pharmaceutical agents. The pyrrolidine ring contributes to the molecule's flexibility and ability to form hydrogen bonds, which are critical for its interactions with biological targets. The 1,3-oxazolidine dione moiety further enhances the compound's reactivity and selectivity in various chemical transformations.

Recent studies have explored the antimicrobial activity of CAS No. 2034298-08-1, revealing promising results against a range of bacterial and fungal pathogens. The compound's ability to inhibit key enzymes involved in microbial metabolism has been attributed to its unique structural arrangement. Additionally, research into its anti-inflammatory properties has shown potential applications in treating chronic inflammatory diseases such as arthritis and neuroinflammation.

In the field of drug delivery systems, 3-[1-(2-methoxyphenyl)sulfonylpyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione has been investigated as a carrier for poorly water-soluble drugs. Its amphiphilic nature allows it to form self-assembled structures that can encapsulate hydrophobic drug molecules, improving their solubility and bioavailability.

The compound's photostability has also been studied in depth. Research indicates that the molecule exhibits excellent resistance to UV-induced degradation, making it suitable for applications in light-sensitive environments such as optoelectronics and photovoltaics.

From an environmental perspective, the biodegradability of CAS No. 2034298-08-1 has been assessed under simulated environmental conditions. Results suggest that the compound undergoes rapid microbial degradation under aerobic conditions, reducing its potential ecological impact.

In conclusion, 3-[1-(2-methoxyphenyl)sulfonylpyrrolidin-3-yll]-1,3-Oxazolidine-Dione (CAS No. 2034298-O8-O) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural features and functional groups make it an attractive target for further research and development in areas such as drug discovery, material science, and environmental chemistry.